![molecular formula C15H13N3O6S B1227909 5-Nitro-2-thiophenecarboxylic acid [2-oxo-2-[[oxo-[(phenylmethyl)amino]methyl]amino]ethyl] ester](/img/structure/B1227909.png)
5-Nitro-2-thiophenecarboxylic acid [2-oxo-2-[[oxo-[(phenylmethyl)amino]methyl]amino]ethyl] ester
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Overview
Description
5-nitro-2-thiophenecarboxylic acid [2-oxo-2-[[oxo-[(phenylmethyl)amino]methyl]amino]ethyl] ester is a C-nitro compound and a member of thiophenes.
Scientific Research Applications
Reductive Acetylation in Thiophene and Furan Series
5-Nitro-2-thiophenecarboxylic acid derivatives, through reductive acetylation, produce 4-acetylamino-2-thiophenecarboxylic acids or their esters. This method involves the action of reduced iron in acetic acid and acetic anhydride mixtures. The significance lies in the transformation of nitro groups to acetylamino groups in thiophene and furan series compounds (Gol'dfarb, Bulgakova, & Fabrichnyǐ, 1983).
Synthesis of Alkyl-2-[5-(hydroxyl methyl)-5-nitro-2-oxo-1,3,2λ5-dioxaphosphinan-2-yl] Amino Acid Esters
A new series of alkyl-2-[5-(hydroxyl methyl)-5-nitro-2-oxo-1,3,2λ5-dioxaphosphinan-2-yl] amino acid esters were synthesized. These compounds showed moderate antifungal and antibacterial activities, highlighting their potential in antimicrobial applications (Dadapeer et al., 2010).
Diels−Alder Reaction in Aniline Synthesis
The compound undergoes Diels−Alder cycloaddition with dienophiles to produce substituted anilines. This process is significant for its high regioselectivity and potential in synthesizing various polysubstituted anilines (Padwa, Dimitroff, Waterson, & Wu, 1997).
Synthesis and Activity of Tetrahydropyrimidine Derivatives
Synthesis of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters was performed. These compounds exhibited antimicrobial and anticancer potential, with some showing potency comparable to standard drugs (Sharma et al., 2012).
Synthesis of Ureido Sugars
Ureido sugars, derivatives of 2-amino-2-deoxy-D-glucose and amino acids, were synthesized using amino acid methyl, ethyl or benzyl esters. This synthesis is a significant contribution to the development of novel ureido sugars (Piekarska-Bartoszewicz & Tcmeriusz, 1993).
properties
Molecular Formula |
C15H13N3O6S |
---|---|
Molecular Weight |
363.3 g/mol |
IUPAC Name |
[2-(benzylcarbamoylamino)-2-oxoethyl] 5-nitrothiophene-2-carboxylate |
InChI |
InChI=1S/C15H13N3O6S/c19-12(17-15(21)16-8-10-4-2-1-3-5-10)9-24-14(20)11-6-7-13(25-11)18(22)23/h1-7H,8-9H2,(H2,16,17,19,21) |
InChI Key |
AAORDTZDTMACMK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)NC(=O)COC(=O)C2=CC=C(S2)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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